Cas no 402-44-8 (1-Fluoro-4-(trifluoromethyl)benzene)

1-Fluoro-4-(trifluoromethyl)benzene structure

402-44-8 structure

Product Name:1-Fluoro-4-(trifluoromethyl)benzene

CAS No:402-44-8

Molecular Formula:C₇H₄F₄

Molecular Weight:164.10026

MDL:MFCD00000399

CID:37265

PubChem ID:24851687

1-Fluoro-4-(trifluoromethyl)benzene Properties

Names and Identifiers

- 1-Fluoro-4-(trifluoromethyl)benzene
- alpha,alpha,alpha-4-Tetrafluorotoluene
- 4-fluoro-α,α,α-trifluorotoluene
- 4-Fluorobenzotrifluoride
- p-Fluorobenzotrifluoride
- 1-Fluoro-4-trifluoromethylbenzene
- 4-(trifluoromethyl)-fluorobenzene
- 4-FLUORO TRIFLUOROTOLUENE
- 4-Fluorobenzotrifluo
- 4-FLUOROBENZOTRILFUORIDE
- 4-Fluorobezotrifluoride
- 4-fluoro-trifluoromethylbenzene
- 4-fluotobenzotrifluoride
- 4-tetrafluorotoluene
- p-fluoro(trifluoromethyl)benzene
- p-Fluorotrif
- α,α,α,4-Tetrafluorotoluene
- alpha,alpha,alpha,4-tetrafluorotoluene
- 1-(trifluoromethyl)-4-fluorobenzene
- NCIOpen2_001285
- NSC88289
- FT-0618515
- Toluene, p,alpha,alpha,alpha-tetrafluoro-
- p-Fluorotrifluoromethylbenzene
- p,.alpha.,.alpha.,.alpha.-Tetrafluorotoluene
- 1-fluoro-4-trifluoromethyl-benzene
- fluoro-4-(trifluoromethyl)benzene
- p-fluoro-benzotrifluoride
- 402-44-8
- 4-trifluoromethylfluorobenzene
- alpha,alpha,alpha,p-Tetrafluorotoluene
- 4-trifluoromethyl-1-fluorobenzene
- p-(Trifluoromethyl)fluorobenzene
- MFCD00000399
- SCHEMBL168026
- .alpha.,.alpha.,p-Tetrafluorotoluene
- Toluene, p,.alpha.,.alpha.,.alpha.-tetrafluoro-
- 4-fluoro benzotrifluoride
- AC-11404
- NSC 88289
- AMY5192
- NSC-88289
- InChI=1/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4
- 4-Flourobenzotrifluoride
- 4-fluoro-benzotrifluoride
- D90667
- AKOS006222985
- EN300-64689
- CS-W010841
- .alpha.,.alpha.,.alpha.,p-Tetrafluorotoluene
- DTXSID5059951
- 4-Fluorobenzotrifluoride, 98%
- 1-fluoro-4-trifluoromethyl benzene
- Benzene, 1-fluoro-4-(trifluoromethyl)-
- F0357
- W-106374
- 1-fluoro-4-(trifluoromethyl)-benzene
- 4-fluorobenzo-trifluoride
- p,.alpha.,.alpha.-Tetrafluorotoluene
- F8881-5159
- EINECS 206-944-1
- C7H4F4
- NS00043201
- 4-Fluorobezotrifluoride,99%
- alpha,alpha,alpha,4-Tetrafluorotoluene; 1-Fluoro-4-(trifluoromethyl)benzene
- +Expand
- MDL： MFCD00000399
- InChIKey： UNNNAIWPDLRVRN-UHFFFAOYSA-N
- Inchi： 1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
- SMILES： C1=C(C=CC(=C1)F)C(F)(F)F
- BRN： 1909390

Computed Properties

Exact Mass: 164.02500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 164.025
Heavy Atom Count: 11
Complexity: 121
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.84450
PSA: 0.00000
Refractive Index: n20/D 1.401(lit.)
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: 103°C(lit.)
Melting Point: −42-−41.7 °C (lit.)
Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
Color/Form: Not available
Solubility: Not available
Density: 1.293 g/mL at 25 °C(lit.)

1-Fluoro-4-(trifluoromethyl)benzene Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S33-S24/25
Packing Group：II
Packing Group：II
Risk Phrases：R11; R36/37/38
Hazard Level：3
Dangerous goods sign： F Xi
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225,H315,H319,H335
Warning Statement： P210,P261,P305+P351+P338
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： 11-36/37/38
Signal Word：Danger
TSCA：T
HazardClass：3

1-Fluoro-4-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Fluoro-4-(trifluoromethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LVS-5g	1-Fluoro-4-(trifluoromethyl)benzene	402-44-8	98%	5g	$28.00	2024-05-03
A2B Chem LLC	AB67528-5g	4-Fluorobenzotrifluoride	402-44-8	98%	5g	$12.00	2024-04-20
Aaron	AR003M44-5g	1-Fluoro-4-(trifluoromethyl)benzene	402-44-8		5g	$2.00
abcr	AB103868-25 g	4-Fluorobenzotrifluoride, 98%; .	402-44-8	98%	25g	€65.70	2022-06-12
Apollo Scientific	PC3600-25g	4-Fluorobenzotrifluoride	402-44-8	98%	25g	£10.00	2024-05-25
Chemenu	CM343759-100g	4-Fluorobenzotrifluoride	402-44-8	95%+	100g	$58	2022-06-11
Enamine	EN300-64689-0.05g	1-fluoro-4-(trifluoromethyl)benzene	402-44-8	95%	0.05g	$19.0	2023-05-02
eNovation Chemicals LLC	D758936-500g	1-Fluoro-4-(trifluoromethyl)benzene	402-44-8	97%	500g	$170	2022-05-25
Fluorochem	002238-1g	4-Fluorobenzotrifluoride	402-44-8	98%	1g	￡10.00	2022-02-28
Life Chemicals	F8881-5159-0.25g	1-fluoro-4-(trifluoromethyl)benzene	402-44-8	95%+	0.25g	$18.0	2023-09-06